Cas no 2138344-96-2 (1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138344-96-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6240200
• PubChem ID: 165956477
• Update Time: 2025-07-31

1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• 1-[(5-cyclopropyloxolan-2-yl)methyl]-1H-pyrazol-3-amine
• EN300-1112979
• 2138344-96-2

• Inchi： 1S/C11H17N3O/c12-11-5-6-14(13-11)7-9-3-4-10(15-9)8-1-2-8/h5-6,8-10H,1-4,7H2,(H2,12,13)
• InChI Key： LXUOGLRNKQHANH-UHFFFAOYSA-N
• SMILES： O1C(CN2C=CC(N)=N2)CCC1C1CC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine

1-(5-Cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine, identified by the CAS number 2138344-96-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a cyclopropane group attached to the oxolane (tetrahydrofuran) ring introduces unique electronic and steric properties, making this compound highly versatile. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings underscore the compound's potential as a lead molecule for developing novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its catalytic properties. Recent research has shown that when incorporated into metal complexes, it can act as an efficient catalyst for organic transformations, such as cross-coupling reactions and enantioselective syntheses. This dual functionality—simultaneously serving as both a drug candidate and a catalytic agent—highlights the compound's versatility and broad applicability in chemical research.

The synthesis of 1-(5-cyclopropyloxolan-2-yl)methyl-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the oxolane ring followed by subsequent functionalization to introduce the pyrazole moiety. Recent advancements in asymmetric synthesis have enabled researchers to construct this compound with high enantiomeric excess, which is crucial for developing chiral pharmaceuticals. Moreover, green chemistry approaches have been employed to optimize the synthesis process, reducing waste and improving sustainability.

Beyond its direct applications, this compound serves as a valuable model for studying fundamental chemical principles. For example, its reactivity patterns provide insights into the behavior of similar heterocyclic systems under various reaction conditions. This understanding is essential for designing new molecules with tailored properties for specific applications.

In conclusion, 1-(5-cyclopropyloxolan-2-yilmethyl)-1H-pyrazoliumine, with its unique structure and diverse functionalities, represents a significant advancement in modern chemistry. Its role in drug discovery, catalysis, and fundamental chemical research positions it as a key molecule for future innovations. As ongoing studies continue to uncover new aspects of its potential, this compound will undoubtedly remain at the forefront of scientific exploration.